Cas no 6059-69-4 ()

• CAS No: 6059-69-4
• MF: C₁₅H₁₄O₃
• MW: 242.269864559174
• CID: 6764922
• PubChem ID: 12319999
• Update Time: 2024-03-03

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C15H14O3/c16-13-11-8-4-5-9-12(11)18-15(14(13)17)10-6-2-1-3-7-10/h1-9,13-17H/t13-,14+,15-/m1/s1
• InChI Key： XIMADJWJJOMVID-QLFBSQMISA-N
• SMILES： O1C2C=CC=CC=2[C@H]([C@@H]([C@H]1C1C=CC=CC=1)O)O

Computed Properties

• Exact Mass: 242.094294304g/mol
• Monoisotopic Mass: 242.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 49.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Leucoanthocyanidins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavans Leucoanthocyanidins